Cas no 864860-26-4 (methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 864860-26-4
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5924562
• PubChem ID: 4089354
• Update Time: 2025-10-18

methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-2-[(2-nitrobenzoyl)amino]-, methyl ester
• CHEMBL1581142
• 864860-26-4
• SR-01000011429
• HMS2581C09
• SR-01000011429-1
• F1299-0165
• methyl 5,5,7,7-tetramethyl-2-[(2-nitrobenzoyl)amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• AKOS024604824
• MLS000723206
• SMR000236578
• methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C20H23N3O5S/c1-19(2)10-12-14(18(25)28-5)17(29-15(12)20(3,4)22-19)21-16(24)11-8-6-7-9-13(11)23(26)27/h6-9,22H,10H2,1-5H3,(H,21,24)
• InChI Key： VWAJMMATLOGURW-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OC)=O)=C(NC(=O)C3=CC=CC=C3[N+]([O-])=O)SC1=2

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 518.1±50.0 °C(Predicted)
• pka: 11.52±0.60(Predicted)

Additional information on methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 864860-26-4)

Methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 864860-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings of thiophene and pyridine. The presence of multiple functional groups such as amide and ester moieties further enhances its chemical reactivity and potential biological activity.

The structural complexity of methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate makes it a promising candidate for various biological assays and drug discovery programs. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and binding interactions of this compound with high precision. These studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in metabolic disorders and inflammatory diseases.

In the realm of medicinal chemistry, the synthesis of derivatives from this core structure has been explored to optimize its pharmacological profile. For instance, modifications at the nitro group or the amide moiety have been investigated to alter its solubility and bioavailability. The use of modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions has facilitated the introduction of novel substituents while maintaining the integrity of the heterocyclic system.

One of the most intriguing aspects of methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is its potential application in the development of next-generation therapeutics. Preclinical studies have indicated that it may possess anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. Additionally, its structural motif is reminiscent of several known bioactive molecules that have shown efficacy in treating neurological disorders. This has prompted researchers to investigate its potential as a lead compound for further development.

The role of computational methods in understanding the behavior of such complex molecules cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners within large databases of protein targets. This approach has revealed several promising interactions between methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate and key therapeutic targets. These findings provide a solid foundation for designing more targeted experiments in vitro and in vivo.

The synthesis and characterization of this compound also highlight the importance of robust analytical techniques in modern chemical research. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its molecular structure and purity. Furthermore， X-ray crystallography has provided detailed insights into its three-dimensional conformation， which is crucial for understanding its biological activity.

As research in this field continues to evolve， collaborations between academic institutions， pharmaceutical companies， and biotechnology firms are becoming increasingly vital. These partnerships facilitate the sharing of resources， expertise， and data， which accelerates the discovery and development process. The study of compounds like methyl 5，5，7，7-tetramethyl-2-(2-nitrobenzamido)-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylate exemplifies how interdisciplinary approaches can lead to significant breakthroughs in drug discovery.

The future prospects for this compound are bright， with ongoing research aimed at expanding its therapeutic applications。 Innovations in synthetic methodologies are expected to streamline the production process， making it more cost-effective for large-scale applications。 Additionally， advancements in biocatalysis may offer sustainable alternatives to traditional chemical synthesis.

In conclusion，methyl 5，5，7，7-tetramethyl-2-(2-nitrobenzamido)-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylate represents a fascinating subject of study in pharmaceutical chemistry。 Its complex structure、 potential biological activity、 and synthetic versatility make it a valuable asset in the quest for novel therapeutics。 As research progresses、 new insights into its mechanisms of action will emerge、 paving the way for innovative treatments across various disease areas.